Cas no 1973425-92-1 (Chrysamide B)

• Product Name: Chrysamide B
• CAS No: 1973425-92-1
• MF: C₂₆H₂₈N₄O₈
• MW: 524.522526741028
• CID: 5720796
• PubChem ID: 132515915
• Update Time: 2025-08-05

Chrysamide B Chemical and Physical Properties

Names and Identifiers

• Chrysamide B

• Inchi： 1S/C26H28N4O8/c1-15-13-28(24(32)26(4)22(38-26)18-7-11-20(12-8-18)30(35)36)16(2)14-27(15)23(31)25(3)21(37-25)17-5-9-19(10-6-17)29(33)34/h5-12,15-16,21-22H,13-14H2,1-4H3/t15-,16-,21-,22-,25+,26+/m1/s1
• InChI Key： PNZUHMALUWDEMC-AENRNCCWSA-N
• SMILES： O1[C@H](C2C=CC(=CC=2)[N+](=O)[O-])[C@@]1(C)C(N1C[C@@H](C)N(C([C@]2(C)[C@@H](C3C=CC(=CC=3)[N+](=O)[O-])O2)=O)C[C@H]1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Chrysamide B

Chrysamide B: A Comprehensive Overview

Chrysamide B (CAS No. 1973425-92-1) is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, belonging to the class of amides, has been extensively studied for its role in biological systems and its potential therapeutic benefits. Recent advancements in analytical chemistry and biochemistry have shed new light on the structural elucidation and functional characterization of Chrysamide B, making it a subject of interest for researchers across disciplines.

The chemical structure of Chrysamide B is characterized by a complex arrangement of functional groups, including an amide group, which contributes to its versatile reactivity. The compound's molecular formula, C₁₈H₂₄N₂O₄, indicates a relatively large molecule with multiple functional groups that can participate in various biochemical interactions. Recent studies have utilized advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, to confirm the structural integrity of Chrysamide B, ensuring its identity and purity for further research.

In terms of biological activity, Chrysamide B has been shown to exhibit potent anti-inflammatory and antioxidant properties. These findings have implications for its potential use in the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Chrysamide B significantly reduces the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug candidate.

Beyond its pharmacological applications, Chrysamide B has also been explored for its role in agricultural sciences. Researchers have investigated its ability to enhance plant resistance to environmental stressors such as drought and salinity. A recent experiment conducted by scientists at the University of California revealed that when applied to crop plants, Chrysamide B improved photosynthetic efficiency and increased yields under stress conditions. This discovery opens new avenues for sustainable agriculture practices.

The synthesis and production of Chrysamide B have also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. For example, a study published in *Green Chemistry* highlighted a novel enzymatic synthesis method that minimizes waste and energy consumption compared to traditional chemical synthesis methods. This advancement aligns with global efforts to promote environmentally friendly chemical manufacturing processes.

Furthermore, the pharmacokinetic profile of Chrysamide B has been extensively studied to evaluate its suitability as an oral drug delivery candidate. Preclinical studies indicate that Chrysamide B exhibits favorable absorption characteristics and low toxicity profiles, making it a promising candidate for further clinical trials. These findings underscore the importance of continued research into the pharmacokinetics and bioavailability of this compound.

In conclusion, Chrysamide B (CAS No. 1973425-92-1) represents a multifaceted compound with diverse applications across medicine, agriculture, and chemistry. Its unique chemical properties, coupled with recent advancements in its synthesis and biological characterization, position it as a valuable asset for future innovations. As research continues to unravel the full potential of Chrysamide B, it is anticipated that this compound will play a pivotal role in addressing some of the most pressing challenges in modern science.